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Compound of Interest

Compound Name: Terevalefim

Cat. No.: B10759912 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Terevalefim (ANG-3777), a c-Met receptor activator. Adherence to these protocols

is critical for minimizing risk and ensuring the integrity of your research.

Immediate Safety and Handling Protocols
Terevalefim is a small molecule hepatocyte growth factor (HGF) mimetic intended for research

use only.[1][2] While specific hazard information is detailed in the Safety Data Sheet (SDS),

general safe handling practices for chemical compounds of this nature should always be

followed.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against accidental exposure.

The following PPE is mandatory when handling Terevalefim:
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PPE Category Item Specification

Eye Protection Safety Goggles
Must be worn at all times to

protect against splashes.

Hand Protection Chemical-resistant gloves
Nitrile or latex gloves are

recommended.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against

contamination of personal

clothing.

Respiratory Protection Fume Hood

All handling of the solid

compound and preparation of

solutions should be conducted

in a certified chemical fume

hood to avoid inhalation of

dust or aerosols.

Operational Plan: Step-by-Step Handling
Preparation: Before handling, ensure the work area, particularly the chemical fume hood, is

clean and uncluttered. Have all necessary equipment and reagents readily available.

Weighing: When weighing the solid form of Terevalefim, use a dedicated, clean spatula and

weighing boat inside the fume hood to prevent dispersal of the powder.

Solubilization: Terevalefim is soluble in DMSO.[2] When preparing stock solutions, slowly

add the solvent to the solid to avoid splashing. If precipitation occurs, gentle heating and/or

sonication can be used to aid dissolution.[1]

Storage: Terevalefim as a solid should be stored at -20°C for long-term use.[1] Stock

solutions in DMSO should be stored at -80°C for up to 6 months or -20°C for up to 1 month.

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes.
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Spill Management: In case of a spill, immediately alert others in the vicinity. Wearing

appropriate PPE, contain the spill with an inert absorbent material. Clean the area thoroughly

with a suitable decontamination agent. All cleanup materials should be disposed of as

hazardous waste.

Disposal Plan
All waste materials contaminated with Terevalefim, including empty vials, pipette tips, and

absorbent materials from spills, must be treated as hazardous chemical waste.

Segregation: Do not mix Terevalefim waste with other waste streams.

Containment: Place all contaminated solid and liquid waste into a clearly labeled, sealed,

and leak-proof hazardous waste container.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations. Do not dispose of Terevalefim down the drain or in the regular trash.

Experimental Protocols and Data
Terevalefim selectively activates the c-Met receptor, a receptor tyrosine kinase. This activation

triggers downstream signaling pathways involved in cell proliferation, survival, and migration.

Quantitative Data Summary
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Parameter Value Cell Line/Model Source

Molecular Weight 176.24 g/mol N/A

Chemical Formula C9H8N2S N/A

Purity ≥99.0% N/A

Solubility in DMSO
35 mg/mL (198.59

mM)
N/A

Effective

Concentration

0.44, 1.78, and 7.1

μM

Human Umbilical Vein

Epithelial Cells

(HUVECs)

Incubation Time 24 to 48 hours

Human Umbilical Vein

Epithelial Cells

(HUVECs)

Animal Model Dosage 40 mg/kg (IP injection) SD rats

Key Experimental Workflow: Cell-Based Assay
This generalized workflow outlines the steps for assessing the effect of Terevalefim on cell

proliferation.
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Experimental Workflow: Terevalefim Cell Proliferation Assay

Preparation

Treatment

Analysis

Seed HUVECs in
96-well plates

Treat cells with varying
concentrations of Terevalefim

Prepare serial dilutions
of Terevalefim in DMSO

Incubate for
24-48 hours

Add proliferation
assay reagent (e.g., MTT)

Measure absorbance
to determine cell viability

Click to download full resolution via product page

Caption: A typical workflow for evaluating the impact of Terevalefim on cell proliferation.

Signaling Pathway
Terevalefim acts as a mimetic of Hepatocyte Growth Factor (HGF), the natural ligand for the c-

Met receptor. Upon binding, Terevalefim induces the dimerization and autophosphorylation of

c-Met, initiating a cascade of intracellular signaling events.
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Terevalefim-Induced c-Met Signaling Pathway

Downstream Signaling Cascades

Cellular Outcomes
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(HGF Mimetic)
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Caption: Simplified diagram of the c-Met signaling pathway activated by Terevalefim.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Terevalefim]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10759912#personal-protective-equipment-for-
handling-terevalefim]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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